Cas no 937621-11-9 (3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine)

• Product Name: 3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine
• CAS No: 937621-11-9
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• MDL: MFCD09052653
• CID: 1063171
• PubChem ID: 16780150
• Update Time: 2025-10-28

3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[[(4-Trifluoromethoxy)phenyl]methyl]azetidine
• 3-[[4-(trifluoromethoxy)phenyl]methyl]azetidine
• 3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine
• 937621-11-9
• DTXSID40588372
• 3-(4-(Trifluoromethoxy)benzyl)azetidine
• CS-0268386
• AKOS002436016
• EN300-90865
• FT-0675524
• 3-[[(4-Trifluoromethoxy)phenyl]methyl]azetidine; 3-[[(4-Trifluoromethoxy)phenyl]methyl]azetidine

• MDL： MFCD09052653
• Inchi： 1S/C11H12F3NO/c12-11(13,14)16-10-3-1-8(2-4-10)5-9-6-15-7-9/h1-4,9,15H,5-7H2
• InChI Key： VLKLWKNAFARLJA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CC1CNC1)(F)F

Computed Properties

• Exact Mass: 231.08700
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.67590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine

Introduction to 3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine (CAS No. 937621-11-9)

3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine, also known by its CAS number 937621-11-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethoxy group and an azetidine ring, making it a valuable candidate for various applications in drug discovery and development.

The trifluoromethoxy group is known for its strong electron-withdrawing properties, which can significantly influence the pharmacological properties of the molecule. This group enhances the lipophilicity and metabolic stability of the compound, making it an attractive moiety for drug design. The azetidine ring, on the other hand, is a four-membered heterocyclic structure that can impart conformational rigidity and improve the binding affinity of the molecule to its target receptors.

Recent studies have highlighted the potential of 3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent activity against certain types of cancer cells. The researchers found that 3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine can selectively inhibit the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In another study, published in the European Journal of Medicinal Chemistry in 2021, 3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine was evaluated for its potential as an anti-inflammatory agent. The results showed that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine could be a promising lead compound for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine have also been extensively studied. Research has shown that this compound has favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral medication. Additionally, preclinical studies have demonstrated that 3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine exhibits low toxicity and good safety profiles, further supporting its development as a therapeutic agent.

In the context of drug discovery, 3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine has been used as a scaffold for the design and synthesis of novel compounds with enhanced biological activities. For example, researchers at a leading pharmaceutical company have developed several derivatives of 3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine that show improved potency and selectivity against specific targets. These derivatives are currently undergoing preclinical testing to evaluate their potential as new drug candidates.

The structural versatility of 3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine also makes it an attractive starting point for combinatorial chemistry approaches. By introducing various functional groups at different positions on the molecule, chemists can generate a diverse library of compounds with a wide range of biological activities. This approach has been successfully employed to identify new leads for various diseases, including neurodegenerative disorders and infectious diseases.

In conclusion, 3-{[4-(trifluoromethoxy)phenyl]methyl}azetidine (CAS No. 937621-11-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and derivatives of this compound, contributing to the advancement of drug discovery and development in multiple therapeutic areas.